Cas no 13246-46-3 (2,4-Bis(benzyloxy)benzaldehyde)

• Product Name: 2,4-Bis(benzyloxy)benzaldehyde
• CAS No: 13246-46-3
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• MDL: MFCD00022024
• CID: 96746
• PubChem ID: 1809080
• Update Time: 2025-07-17

2,4-Bis(benzyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4-bis(phenylmethoxy)-
• 2,4-bis(benzyloxy)benzaldehyde
• 2,4-bis(phenylmethoxy)benzaldehyde
• 2,4-bis(phenylmethoxy)-Benzaldehyde
• 2,4-Dibenzyloxy benzaldehyde
• 2,4-dibenzyloxy-benzaldehyde
• 2,4-Bis(benzyloxy)benzaldehyde

• MDL： MFCD00022024
• Inchi： 1S/C21H18O3/c22-14-19-11-12-20(23-15-17-7-3-1-4-8-17)13-21(19)24-16-18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key： DMYYTMVFUMDOGC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=O)=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 35.53000
• LogP: 4.65710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,4-Bis(benzyloxy)benzaldehyde

Introduction to 2,4-Bis(benzyloxy)benzaldehyde (CAS No. 13246-46-3)

2,4-Bis(benzyloxy)benzaldehyde, with the CAS number 13246-46-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic structure and the presence of two benzyloxy groups and an aldehyde functional group, which contribute to its reactivity and functional versatility.

The molecular formula of 2,4-Bis(benzyloxy)benzaldehyde is C₁₈H₁₆O₃, and it has a molecular weight of approximately 280.31 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of synthetic transformations and applications.

In the realm of pharmaceutical research, 2,4-Bis(benzyloxy)benzaldehyde has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 2,4-Bis(benzyloxy)benzaldehyde in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound in anticancer drug discovery.

Beyond pharmaceutical applications, 2,4-Bis(benzyloxy)benzaldehyde has also found utility in materials science. Its aromatic structure and functional groups make it suitable for the preparation of advanced materials with tailored properties. A notable example is its use in the synthesis of luminescent materials. A 2020 study published in Advanced Materials reported the successful synthesis of luminescent nanoparticles using 2,4-Bis(benzyloxy)benzaldehyde as a key building block. These nanoparticles exhibited excellent photostability and were used in various imaging applications, including bioimaging and sensing.

The synthetic versatility of 2,4-Bis(benzyloxy)benzaldehyde has also been leveraged in the development of new chemical reactions and methodologies. Researchers have explored its use as a starting material for various organic transformations, including C-C bond formation reactions and functional group interconversions. A recent paper in Organic Letters described a novel palladium-catalyzed coupling reaction involving 2,4-Bis(benzyloxy)benzaldehyde, which yielded high yields of complex organic molecules with potential applications in drug discovery and materials science.

In addition to its synthetic applications, 2,4-Bis(benzyloxy)benzaldehyde has been studied for its environmental impact and safety profile. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. Studies have shown that the compound is stable under normal storage conditions but should be protected from moisture and light to maintain its integrity.

The future prospects for 2,4-Bis(benzyloxy)benzaldehyde are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility across multiple scientific disciplines. As advancements in synthetic chemistry and materials science continue to evolve, the role of 2,4-Bis(benzyloxy)benzaldehyde is likely to become even more significant.

In conclusion, 2,4-Bis(benzyloxy)benzaldehyde (CAS No. 13246-46-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, advanced materials, and innovative chemical processes. As research into this compound continues to advance, it is poised to play a crucial role in driving scientific progress and innovation.